Cas no 877665-31-1 (3-Methoxy-3-methylazetidine)

• Product Name: 3-Methoxy-3-methylazetidine
• CAS No: 877665-31-1
• MF: C₅H₁₁NO
• MW: 101.146941423416
• MDL: MFCD11100996
• CID: 1004931
• PubChem ID: 46911956
• Update Time: 2025-06-14

3-Methoxy-3-methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-3-methylazetidine
• INDEX NAME NOT YET ASSIGNED
• SB50811
• SCHEMBL92498
• AKOS005146185
• 877665-31-1
• Azetidine, 3-methoxy-3-methyl-
• FT-0685249
• NLQOJPCZZYNBFZ-UHFFFAOYSA-N
• BS-12766
• MFCD11100996
• J-512754
• EN300-150251
• AM20110261
• DTXSID30677289
• 3-methyl-3-methoxyazetidin
• s11397

• MDL： MFCD11100996
• Inchi： 1S/C5H11NO/c1-5(7-2)3-6-4-5/h6H,3-4H2,1-2H3
• InChI Key： NLQOJPCZZYNBFZ-UHFFFAOYSA-N
• SMILES： O(C)C1(C)CNC1

Computed Properties

• Exact Mass: 101.08400
• Monoisotopic Mass: 101.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 68.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 21.3A^2
• XLogP3: -0.3

Experimental Properties

• PSA: 21.26000
• LogP: 0.32350

Additional information on 3-Methoxy-3-methylazetidine

Comprehensive Overview of 3-Methoxy-3-methylazetidine (CAS No. 877665-31-1): Properties, Applications, and Industry Insights

3-Methoxy-3-methylazetidine (CAS No. 877665-31-1) is a specialized organic compound belonging to the azetidine class, characterized by its unique molecular structure featuring a four-membered nitrogen-containing ring. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile building block. The presence of both methoxy and methyl substituents on the azetidine ring enhances its reactivity, making it valuable for synthesizing complex molecules. Researchers frequently explore its applications in drug discovery, particularly for designing novel bioactive molecules and small-molecule inhibitors.

In recent years, the demand for 3-Methoxy-3-methylazetidine has surged alongside advancements in heterocyclic chemistry and medicinal chemistry. Its CAS No. 877665-31-1 serves as a critical identifier for procurement and regulatory compliance. The compound's stability under mild conditions and compatibility with various catalytic systems make it a preferred choice for organic synthesis. Notably, its role in developing chiral intermediates has been highlighted in peer-reviewed studies, aligning with the growing focus on enantioselective synthesis in the pharmaceutical industry.

From an industrial perspective, 3-Methoxy-3-methylazetidine is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressure to reduce hazardous waste, chemists are optimizing routes to produce this compound using eco-friendly catalysts and solvent-free conditions. These innovations address common search queries like "How to synthesize azetidine derivatives sustainably?" or "What are the alternatives to toxic reagents in heterocycle formation?"—topics highly relevant to modern process chemistry.

The compound's physicochemical properties, such as its boiling point, solubility, and stability profile, are frequently analyzed in technical datasheets. For instance, its moderate polarity allows for facile purification via column chromatography, a detail often sought by laboratory technicians. Additionally, its NMR spectra and mass spectrometry data are well-documented, aiding in quality control during large-scale production. Such information caters to professionals searching for "analytical methods for azetidine derivatives" or "characterization of nitrogen-containing heterocycles."

Emerging trends also link 3-Methoxy-3-methylazetidine to high-throughput screening (HTS) platforms, where its scaffold is evaluated for drug-likeness and target affinity. This aligns with the pharmaceutical industry's shift toward fragment-based drug design (FBDD), a hot topic in computational chemistry forums. Discussions around "azetidines as privileged structures in drug discovery" or "optimizing azetidine pharmacokinetics" further underscore its relevance in contemporary research.

In summary, 3-Methoxy-3-methylazetidine (CAS No. 877665-31-1) represents a critical intermediate in synthetic chemistry, bridging academic innovation and industrial application. Its adaptability to cascade reactions, cross-coupling methodologies, and stereocontrolled transformations ensures its continued prominence in scientific literature. As the demand for tailor-made heterocycles grows, this compound will likely remain a focal point for researchers addressing challenges in molecular diversity and therapeutic development.